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Compound of Interest

Compound Name: 1H-Indene, trimethyl-

CAS No.: 60826-61-1

Cat. No.: B14597523

Get Quote

To understand how to dispose of trimethylindene, we must first understand why specific

disposal routes are required. The table below synthesizes the quantitative data and hazard

classifications that dictate our operational workflow.
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Physicochemical Property Value / GHS Indicator
Mechanistic Implication for
Disposal

Molecular Formula C₁₂H₁₄

High carbon/hydrogen ratio

dictates high-temperature

incineration for energy

recovery.

Density ~0.99 g/cm³

Forms a distinct layer with

water; strictly prohibits drain or

aqueous disposal.

Flammability H226 (Flammable liquid)

Triggers EPA RCRA D001

classification; requires

grounded, vented storage.

Aspiration Hazard
H304 (Fatal if

swallowed/inhaled)

Mandates closed-system

transfers to prevent

aerosolization and chemical

pneumonitis.

Environmental Toxicity PAH Derivative

High soil adsorption and

persistence; landfilling is

strictly prohibited.

Data supported by [1] and .

Regulatory Classification & Mechanistic Routing
Under the Resource Conservation and Recovery Act (RCRA), waste streams must be

characterized by their properties. Trimethylindene exhibits a low flash point and vapor-air

mixtures that can become explosive upon intense warming ().

Therefore, it must be classified under EPA RCRA Waste Code D001 (Ignitable) ([2]). Because it

contains no halogens (fluorine, chlorine, bromine), it must be routed specifically to Non-

Halogenated Organic Waste. Mixing trimethylindene with halogenated solvents (like chloroform

or dichloromethane) complicates the thermal destruction process, as halogenated compounds

require specialized scrubbers to prevent the formation of highly toxic dioxins and furans ([3]).
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Experimental Protocol: Self-Validating Disposal
Workflow
Every step in this protocol includes a built-in validation mechanism to ensure the system is

functioning correctly before proceeding.

Step 1: Primary Containment and Segregation (Liquid
Waste)

Action: Transfer liquid trimethylindene waste into a designated, clearly labeled High-Density

Polyethylene (HDPE) "Non-Halogenated Organic Waste" carboy inside a fume hood.

Causality: Trimethylindene is a non-polar aromatic hydrocarbon that can permeate or

degrade weaker, low-density plastics over time. HDPE provides a robust, chemically inert

barrier that prevents vapor leaching.

Self-Validating System (The 60-Second Homogeneity Test): After adding the waste, observe

the unsealed carboy for 60 seconds. If you observe phase separation (indicating water

contamination) or bubbling/heat generation (indicating an exothermic reaction with an

oxidizer), the segregation has failed. Leave the container unsealed in the active fume hood

and contact Environmental Health and Safety (EHS) immediately. If the liquid remains

homogenous and at room temperature, proceed to seal.

Step 2: Managing Contaminated Consumables (Solid
Waste)

Action: Place all pipette tips, Kimwipes, and silica gel contaminated with trimethylindene into

a solid hazardous waste bin lined with a compatible polyethylene bag.

Causality: Even trace amounts of indene derivatives on solid media retain their flammability

and toxicity profiles. They cannot be disposed of as standard municipal solid waste ([4]).

Self-Validating System (The Gooseneck Seal Integrity Check): Twist the top of the bag

securely, fold the twisted portion over itself (creating a "gooseneck"), and tape it shut. Gently

press on the lower portion of the bag. If you feel resistance and no air escapes, vapor

containment is validated. If the bag deflates, repackage it in a secondary bag.
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Step 3: Storage and RCRA Manifesting
Action: Store the sealed waste containers in a grounded, ventilated flammable safety

cabinet. Label the waste manifest with "1H-Indene, trimethyl-" and EPA RCRA Waste Code

D001.

Causality: Grounding the storage cabinet prevents static discharge, which could ignite the

accumulated vapors of D001 ignitable wastes.

Self-Validating System (Secondary Containment Volume Check): Place the liquid waste

carboy in a secondary containment tray. Visually verify or calculate that the tray's volume is

at least 110% of the largest container it holds. This ensures that if the primary carboy

catastrophically fails, the tray will definitively contain the entire spill without overflow.

Workflow Visualization
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Fig 1: Decision matrix and workflow for the RCRA-compliant disposal of Trimethylindene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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